Cas no 199587-91-2 (3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 199587-91-2
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1389468
• PubChem ID: 71352878
• Update Time: 2025-11-01

3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 1-methyl-3-(phenylmethyl)-
• 3-benzyl-1-methylquinazoline-2,4-dione
• 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione
• AKOS030620831
• DTXSID10777650
• 3-Benzyl-1-methylquinazoline-2,4(1H,3H)-dione
• 199587-91-2
• SCHEMBL19555085
• F1610-0421

• Inchi： 1S/C16H14N2O2/c1-17-14-10-6-5-9-13(14)15(19)18(16(17)20)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： GQUIIZWIFBXOSS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

Recent Advances in the Study of 3-Benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 199587-91-2)

In recent years, the compound 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 199587-91-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its quinazoline-2,4-dione core, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following research briefing provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

The synthesis of 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has been optimized in recent studies to improve yield and purity. Researchers have employed various catalytic systems, including transition metal catalysts and organocatalysts, to achieve efficient cyclization and functionalization of the quinazoline ring. Notably, the use of palladium-catalyzed cross-coupling reactions has enabled the introduction of diverse substituents at the benzyl position, expanding the structural diversity of derivatives for biological evaluation.

Pharmacological investigations have revealed that 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione exhibits promising activity against a range of biological targets. In vitro studies have demonstrated its inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Furthermore, recent molecular docking and structure-activity relationship (SAR) studies have provided insights into the binding interactions of this compound with its target proteins. Computational modeling has identified critical hydrogen bonding and hydrophobic interactions between the quinazoline-2,4-dione scaffold and the active sites of target enzymes. These insights are guiding the rational design of more potent and selective analogs with improved pharmacokinetic properties.

In addition to its anti-inflammatory properties, 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione has shown potential as an anticancer agent. Preliminary studies indicate that it induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins and inhibiting cell cycle progression. Ongoing research is focused on elucidating the underlying mechanisms and evaluating its efficacy in preclinical models of cancer.

Despite these promising findings, challenges remain in the development of 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical trials.

In conclusion, 3-benzyl-1-methyl-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS: 199587-91-2) represents a versatile scaffold with significant therapeutic potential. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic understanding underscore its value as a lead compound in drug discovery. Future research should focus on addressing the current limitations and exploring its applications in other disease areas, such as neurodegenerative disorders and infectious diseases.